Cas no 163000-63-3 (Pentanoic acid,4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxo-, (4S)-)

Pentanoic acid,4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxo-, (4S)- structure
163000-63-3 structure
Product Name:Pentanoic acid,4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxo-, (4S)-
CAS No:163000-63-3
MF:C13H24N2O3
MW:256.341263771057
CID:165932
PubChem ID:3074827
Update Time:2025-04-19

Pentanoic acid,4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxo-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxo-, (4S)-
    • (4S)-4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxopentanoic acid
    • (S)-4-Amino-5-((4,4-dimethylcyclohexyl)amino)-5-oxopentanoic acid
    • (S)-4-amino-5-(4,4-dimethylcyclohexylamino)-5-oxopentanoic acid
    • (S)-4-amino-N-(4,4-dimethylcyclohexyl)glutamic acid
    • (S)-4-amino-N-(4,4-dimethyl-cyclohexyl)glutamic acid
    • AC1MIO91
    • CR 2249
    • DSSTox_CID_25787
    • Neboglamine
    • Neboglamine [INN]
    • Nebostinel
    • Pentanoic acid, 4-amino-5-((4,4-dimethylcyclohexyl)amino)-5-oxo-, (S)-
    • SureCN1353060
    • Befiradol Fumarate
    • 163000-63-3
    • NCGC00094157-04
    • CAS-163000-63-3
    • XY-2401
    • Pentanoic acid,4-amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxo-,(4S)-
    • UNII-12EA34U5B8
    • Cr2249
    • A900897
    • SR-01000076022-1
    • HMS3262F13
    • CHEMBL1255840
    • SR-01000076022
    • DTXSID2045787
    • NCGC00094157-01
    • Q20707894
    • Tox21_500826
    • N 2034
    • NS00125920
    • (S)-4-Amino-N-(4,4-dimethylcyclohexyl)glutaramic acid
    • LP00826
    • Tox21_111254
    • AKOS040749009
    • SDCCGSBI-0050803.P002
    • CCG-204910
    • 12EA34U5B8
    • DTXCID0025787
    • Lopac0_000826
    • EX-A7846H
    • CR-2249; XY-2401
    • (S)-4-Amino-5-[(4,4-dimethylcyclohexyl)amino]-5-oxopentanoic acid
    • NCGC00094157-02
    • SCHEMBL1353060
    • NCGC00261511-01
    • NCGC00094157-03
    • 4-amino-5-((4,4-dimethylcyclohexyl)amino)-5-oxopentanoic acid
    • EU-0100826
    • CR-2249
    • CS-0064244
    • DB-328115
    • HY-114753
    • Inchi: 1S/C13H24N2O3/c1-13(2)7-5-9(6-8-13)15-12(18)10(14)3-4-11(16)17/h9-10H,3-8,14H2,1-2H3,(H,15,18)(H,16,17)/t10-/m0/s1
    • InChI Key: VCRGLZYPNNAVRP-JTQLQIEISA-N
    • SMILES: O=C([C@H](CCC(=O)O)N)NC1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 256.17882
  • Monoisotopic Mass: 256.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 92.42
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